1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea

• IUPAC Name: 1-cyclohexyl-3-[2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]urea
• InChI: InChI=1S/C22H28N6O4/c1-30-17-9-8-15(14-18(17)31-2)21-26-25-19-10-11-20(27-28(19)21)32-13-12-23-22(29)24-16-6-4-3-5-7-16/h8-11,14,16H,3-7,12-13H2,1-2H3,(H2,23,24,29)
• InChI Key: OECUFHTUZMAHIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)NC4CCCCC4)OC
• Molecular Formula: C22H28N6O4
• Molecular Weight: 440.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a urea group, a triazolo[4,3-b]pyridazine group, and a dimethoxyphenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazolo[4,3-b]pyridazine group, for example, is a heterocyclic ring system that contains nitrogen atoms. The dimethoxyphenyl group is a benzene ring with two methoxy (OCH3) substituents, and the cyclohexyl and urea groups add further complexity to the structure.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea:

Anticancer Research

1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea: has shown potential as an anticancer agent. Its structure allows it to interact with DNA, potentially inhibiting cancer cell proliferation. .

Antimicrobial Applications

This compound has demonstrated significant antimicrobial properties. It has been tested against a range of bacterial and fungal strains, showing promising results in inhibiting microbial growth. .

Enzyme Inhibition

The compound has been studied for its ability to inhibit various enzymes. It has shown potential as an inhibitor of carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Antioxidant Activity

Research has highlighted the antioxidant properties of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea . It can neutralize free radicals, reducing oxidative stress and potentially preventing damage to cells and tissues. .

Antiviral Research

The compound has been explored for its antiviral properties. It has shown activity against various viruses, making it a potential candidate for developing antiviral drugs. .

Anti-inflammatory Effects

Studies have indicated that this compound possesses anti-inflammatory properties. It can reduce inflammation by modulating the activity of certain enzymes and signaling pathways involved in the inflammatory response. .

Neuroprotective Applications

Research has suggested that 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea may have neuroprotective effects. .

Herbicidal and Fungicidal Uses

The compound has also been investigated for its herbicidal and fungicidal properties. .

These diverse applications highlight the compound’s potential in various fields of scientific research, making it a valuable subject for further study and development.

Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4] - Springer[3+3] Cyclocondensation of β-carbonyl-substituted -benzo[f]chromenes - Springer](https://link.springer.com/content/pdf/10.1007/s10593-022-03129-z.pdf) [1,2,4]Triazolo [4,3-a]quinoxaline and [1,2,4]triazolo [4,3-a] - RSC](https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj02990d)

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been reported to exhibit antiviral and antimicrobial activities . They are known to interact with various enzymes and receptors, playing a significant role in these biological activities .

Mode of Action

It’s suggested that similar compounds may intercalate dna . This means the compound inserts itself between the base pairs in the DNA helix, which can disrupt the DNA’s normal function and lead to changes in the cell.

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound may affect multiple biochemical pathways.

Result of Action

Based on the reported activities of similar compounds, it can be inferred that the compound may have cytotoxic effects, leading to cell death . This is particularly relevant in the context of its potential antiviral and antimicrobial activities.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If the compound shows promising activity, it could be further optimized and potentially developed into a new drug.